ethyl 2-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)-4-methyl-5-(o-tolylcarbamoyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(E)-(6-hydroxy-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)methylideneamino]-4-methyl-5-[(2-methylphenyl)carbamoyl]thiophene-3-carboxylate
• InChI: InChI=1S/C21H20N4O5S2/c1-4-30-20(29)14-11(3)15(18(28)23-13-8-6-5-7-10(13)2)32-19(14)22-9-12-16(26)24-21(31)25-17(12)27/h5-9H,4H2,1-3H3,(H,23,28)(H3,24,25,26,27,31)/b22-9+
• InChI Key: ZQVQMCHXKHBOHO-LSFURLLWSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)NC2=CC=CC=C2C)N=CC3=C(NC(=S)NC3=O)O
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)NC2=CC=CC=C2C)/N=C/C3=C(NC(=S)NC3=O)O
• Molecular Formula: C21H20N4O5S2
• Molecular Weight: 472.5 g/mol

Description

Ethyl 2-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)-4-methyl-5-(o-tolylcarbamoyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H20N4O5S2 and its molecular weight is 472.53. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)-4-methyl-5-(o-tolylcarbamoyl)thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)-4-methyl-5-(o-tolylcarbamoyl)thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Crystal Structure and Spectroscopic Characterization : A study conducted by Pekparlak et al. (2018) on a similar compound, ethyl 2-(dichloromethyl)-4-methyl-1-phenyl-6-thioxo-1,6-dihydropyrimidine-5-carboxylate, involved multicomponent reactions for synthesis. The research focused on the crystal structure elucidation via X-ray diffraction and spectroscopic (FT-IR, NMR) characterization, alongside density functional theory calculations to validate experimental results. This methodology highlights the importance of structural analysis in understanding the properties of such compounds (Pekparlak et al., 2018).

Antimicrobial and Anticancer Activity

Antimicrobial and Anticancer Evaluations : Another research domain for similar compounds includes antimicrobial and anticancer activities. For instance, a study by Spoorthy et al. (2021) synthesized derivatives of ethyl thiophene-carboxylate for antimicrobial evaluation, indicating the potential of these compounds in developing new antimicrobial agents. Additionally, Abdel-Motaal et al. (2020) explored the synthesis of heterocycles utilizing thiophene incorporated thioureido substituent for anticancer activity against the colon HCT-116 human cancer cell line, revealing potent activity for certain compounds (Spoorthy et al., 2021); (Abdel-Motaal et al., 2020).

Synthesis Techniques and Applications

Ionic Liquid-Promoted Synthesis : Research by Tiwari et al. (2018) demonstrated the use of ionic liquids for the synthesis of novel derivatives, emphasizing an environmentally friendly and efficient synthesis method. This approach is relevant for synthesizing complex molecules, including those similar to the compound , and exploring their antimicrobial and enzyme assay applications (Tiwari et al., 2018).